Cas no 1213487-73-0 ((2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol
• CAS No: 1213487-73-0
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD11509922
• CID: 5593202
• PubChem ID: 55273639
• Update Time: 2025-06-08

(2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2-CHLORO-3-METHYLPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-2-chloro-3-methyl-, (βS)-
• (s)-2-Amino-2-(2-chloro-3-methylphenyl)ethan-1-ol
• AKOS006322969
• 1213487-73-0
• CS-0352945
• Y12302
• EN300-1984491
• AKOS015928017
• (2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol

• MDL： MFCD11509922
• Inchi： 1S/C9H12ClNO/c1-6-3-2-4-7(9(6)10)8(11)5-12/h2-4,8,12H,5,11H2,1H3/t8-/m1/s1
• InChI Key： PQVPTZRWMCKUQH-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC=CC(C)=C1Cl

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol

Introduction to (2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol (CAS No. 1213487-73-0)

(2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol (CAS No. 1213487-73-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-α-amino alcohol, is a versatile building block in the synthesis of various bioactive molecules and pharmaceutical agents. Its unique structural features, including the presence of a chiral center and functional groups such as an amino group and a hydroxyl group, make it an attractive candidate for the development of novel therapeutic agents.

The (S)-enantiomer of this compound is particularly noteworthy due to its potential biological activity and selectivity. The chirality of the molecule can significantly influence its pharmacological properties, including its binding affinity to specific receptors and its metabolic stability. Recent studies have highlighted the importance of enantiomeric purity in drug development, as it can affect the efficacy and safety of the final product.

In terms of its chemical structure, (2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol consists of a substituted phenyl ring attached to an α-amino alcohol moiety. The presence of the chlorine atom on the phenyl ring and the methyl group can modulate the compound's lipophilicity and electronic properties, which are crucial for its biological activity. These structural features make it a valuable intermediate in the synthesis of drugs targeting various therapeutic areas, such as central nervous system disorders, cardiovascular diseases, and cancer.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (S)-α-amino alcohols. Techniques such as asymmetric synthesis and catalytic methods have been developed to achieve high enantiomeric excess (ee) values, ensuring that the desired enantiomer is produced with high purity. This is particularly important for pharmaceutical applications where even trace amounts of the wrong enantiomer can have adverse effects.

One of the key applications of (2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The hydroxyl group in this compound can be derivatized to form esters or ethers, which can enhance the solubility and bioavailability of the final drug product. This approach has been successfully applied in the development of several FDA-approved drugs.

Another area where (S)-α-amino alcohols have shown promise is in the field of enzyme inhibitors. Enzyme inhibitors play a crucial role in modulating biological pathways and are widely used in treating various diseases. The amino group in (2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol can form hydrogen bonds with key residues in enzyme active sites, leading to potent inhibition. This property makes it a valuable starting material for designing selective inhibitors with high potency and specificity.

Furthermore, (S)-α-amino alcohols have been explored for their potential as chiral auxiliaries in asymmetric synthesis. Chiral auxiliaries are temporary groups that are attached to a substrate to control its stereochemistry during a reaction. The use of (S)-α-amino alcohols as chiral auxiliaries has been reported in several synthetic routes, enabling the preparation of complex natural products with high enantioselectivity.

In conclusion, (2S)-2-amino-2-(2-chloro-3-methylphenyl)ethan-1-ol (CAS No. 1213487-73-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and chirality make it an attractive candidate for various applications, from prodrug design to enzyme inhibition and asymmetric synthesis. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field of medicinal chemistry.